Cas no 2918861-14-8 (1-Chloro-4-iodo-3-(methoxymethoxy)-2-methylbenZene)

• Product Name: 1-Chloro-4-iodo-3-(methoxymethoxy)-2-methylbenZene
• CAS No: 2918861-14-8
• MF: C₉H₁₀ClIO₂
• MW: 312.531974315643
• CID: 6796440
• PubChem ID: 171368246
• Update Time: 2025-05-21

1-Chloro-4-iodo-3-(methoxymethoxy)-2-methylbenZene Chemical and Physical Properties

Names and Identifiers

• MFCD34765248
• 2918861-14-8
• 1-Chloro-4-iodo-3-(methoxymethoxy)-2-methylbenZene

• Inchi： 1S/C9H10ClIO2/c1-6-7(10)3-4-8(11)9(6)13-5-12-2/h3-4H,5H2,1-2H3
• InChI Key： LKFSJQFCXWVOKC-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(C)=C1OCOC)Cl

Computed Properties

• Exact Mass: 311.94140g/mol
• Monoisotopic Mass: 311.94140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-Chloro-4-iodo-3-(methoxymethoxy)-2-methylbenZene

1-Chloro-4-Iodo-3-(Methoxymethoxy)-2-Methylbenzene: A Comprehensive Overview

The compound 1-Chloro-4-Iodo-3-(Methoxymethoxy)-2-Methylbenzene (CAS No. 2918861-14-8) is a highly specialized aromatic compound with a unique structure that makes it valuable in various chemical and pharmaceutical applications. This compound belongs to the class of substituted benzene derivatives, characterized by the presence of multiple substituents on the benzene ring. The substituents include a chlorine atom at position 1, an iodine atom at position 4, a methoxymethoxy group at position 3, and a methyl group at position 2. These substituents not only influence the physical and chemical properties of the compound but also play a crucial role in its reactivity and applications.

Recent studies have highlighted the importance of substituted benzene derivatives in drug discovery and development. The presence of halogen atoms, such as chlorine and iodine, in the structure of 1-Chloro-4-Iodo-3-(Methoxymethoxy)-2-Methylbenzene enhances its electronic properties, making it a potential candidate for various medicinal chemistry applications. For instance, the iodine atom at position 4 contributes to the molecule's lipophilicity, which is a critical factor in drug absorption and bioavailability. Similarly, the methoxymethoxy group at position 3 introduces hydrophilic characteristics, balancing the molecule's overall solubility and permeability.

The synthesis of 1-Chloro-4-Iodo-3-(Methoxymethoxy)-2-Methylbenzene involves a series of multi-step reactions that require precise control over reaction conditions to achieve high purity and yield. One common approach involves the Friedel-Crafts alkylation or acylation of benzene derivatives, followed by subsequent substitution reactions to introduce the desired halogen atoms and functional groups. The introduction of the methoxymethoxy group typically involves protection-deprotection strategies to ensure selective substitution on the benzene ring.

From a structural perspective, 1-Chloro-4-Iodo-3-(Methoxymethoxy)-2-Methylbenzene exhibits significant steric hindrance due to the bulky substituents on the benzene ring. This steric hindrance can influence the molecule's reactivity in various chemical reactions, such as nucleophilic aromatic substitution or electrophilic aromatic substitution. Recent research has explored the use of this compound as an intermediate in the synthesis of more complex molecules, particularly in medicinal chemistry where precise control over molecular architecture is essential.

In terms of physical properties, 1-Chloro-4-Iodo-3-(Methoxymethoxy)-2-Methylbenzene is typically a crystalline solid with a melting point that depends on its purity and degree of crystallinity. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane, chloroform, and ethyl acetate. Its UV-vis spectrum shows strong absorption bands corresponding to π→π* transitions, which are characteristic of aromatic compounds with electron-donating or electron-withdrawing substituents.

The chemical stability of 1-Chloro-4-Iodo-3-(Methoxymethoxy)-2-Methylbenzene is influenced by its substituents. The presence of electron-withdrawing groups like chlorine and iodine increases the stability of the molecule by delocalizing electrons through resonance effects. However, under certain conditions, such as exposure to strong oxidizing agents or high temperatures, the molecule may undergo decomposition or rearrangement reactions.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and selectivity of substituted benzene derivatives like 1-Chloro-4-Iodo-3-(Methoxymethoxy)-2-Methylbenzene with high accuracy. By employing density functional theory (DFT) calculations and molecular docking studies, scientists can design molecules with specific physicochemical properties tailored for particular applications. For example, computational studies have revealed that this compound has potential as an inhibitor for certain enzymes involved in metabolic pathways, making it a promising lead compound for drug development.

In conclusion, 1-Chloro-4-Iodo-3-(Methoxymethoxy)-2-Methylbenzene (CAS No. 2918861-14-8) is a versatile aromatic compound with unique structural features that make it valuable in various fields of chemistry and pharmacology. Its substituents confer distinct electronic and steric properties that influence its reactivity and applicability in drug design and synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is likely to remain an important tool in advancing chemical science.